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Compound of Interest

Compound Name: 1-Ethoxyethanol

Cat. No.: B8670636 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling and disposal of 1-Ethoxyethanol, a flammable liquid and vapor

that is harmful if swallowed, toxic if inhaled, and may damage fertility or the unborn child.[1][2]

[3]

Proper handling and the use of appropriate personal protective equipment (PPE) are critical to

mitigating the risks associated with 1-Ethoxyethanol. This document outlines the necessary

precautions, procedural guidance, and disposal plans to ensure the safety of all laboratory

personnel.

Essential Personal Protective Equipment (PPE)
When handling 1-Ethoxyethanol, the following personal protective equipment is mandatory to

prevent exposure through inhalation, skin contact, and eye contact.
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[4]

Prevents eye contact with

liquid splashes or vapors.

Skin Protection

Wear fire/flame resistant and

impervious clothing.[4]

Chemical resistant gloves.

Protects skin from accidental

contact. Note: Disposable

nitrile exam gloves have

shown high permeability to 2-

ethoxyethanol and are not

recommended, even for short

exposures.[5]

Respiratory Protection

Use only under a chemical

fume hood.[1][2] If exposure

limits are exceeded, a full-face

respirator is necessary.[4]

1-Ethoxyethanol is toxic if

inhaled.[1][2][3] A chemical

fume hood and/or respirator

minimizes inhalation risk.

Exposure Limits and Physical Properties
Understanding the exposure limits and physical properties of 1-Ethoxyethanol is crucial for a

comprehensive risk assessment.

Parameter Value Source

NIOSH REL (TWA) 0.5 ppm (1.8 mg/m³) [skin] NIOSH[6]

OSHA PEL (TWA) 200 ppm (740 mg/m³) [skin] NIOSH[6]

Flash Point 110°F NIOSH[6]

Flammability Limits
LEL: 1.7%, UEL: 15.6% (at

200°F)
NIOSH[6]
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A systematic approach to handling 1-Ethoxyethanol is essential for safety. The following

workflow provides a step-by-step guide from preparation to disposal.
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Preparation

Handling

Post-Handling

Disposal

Review Safety Data Sheet (SDS)

Ensure proper ventilation (Chemical Fume Hood)

Don appropriate Personal Protective Equipment (PPE)

Ground and bond container and receiving equipment

Proceed to Handling

Use non-sparking tools

Dispense chemical carefully to avoid splashes and vapor generation

Tightly close container

Proceed to Post-Handling

Store in a cool, dry, well-ventilated area away from heat and ignition sources

Decontaminate work area

Dispose of contents/container to an approved waste disposal plant

Proceed to Disposal

Contaminated packaging should be triple rinsed and offered for recycling or reconditioning
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Potential Hazards

Protective Measures (PPE)

First Aid Response

Inhalation

Chemical Fume Hood / Respirator

Move to fresh air, provide respiratory support if needed

Skin/Eye Contact

Chemical Resistant Gloves / Impervious Clothing / Safety Goggles

Immediately flush skin/eyes with water for at least 15 minutes

Ingestion

Prohibition of eating, drinking, smoking in work area

Do NOT induce vomiting. Rinse mouth and seek immediate medical attention

Fire/Explosion

Use non-sparking tools / Grounding / Store away from ignition sources

Use dry chemical, CO2, or alcohol-resistant foam to extinguish

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com
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